Benzyl [(1S)-1-(aminocarbonyl)-2,2-dimethylpropyl]carbamate

Specification

• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol
• IUPAC Name: benzyl N-[(2S)-1-amino-3,3-dimethyl-1-oxobutan-2-yl]carbamate
• Standard InChI: InChI=1S/C14H20N2O3/c1-14(2,3)11(12(15)17)16-13(18)19-9-10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H2,15,17)(H,16,18)/t11-/m1/s1
• Standard InChI Key: XNKSZOUDECZPNR-LLVKDONJSA-N
• Isomeric SMILES: CC(C)(C)[C@@H](C(=O)N)NC(=O)OCC1=CC=CC=C1
• SMILES: CC(C)(C)C(C(=O)N)NC(=O)OCC1=CC=CC=C1
• Canonical SMILES: CC(C)(C)C(C(=O)N)NC(=O)OCC1=CC=CC=C1

Introduction

Biological Activities and Applications

Carbamates are known for their use in various biological applications, including:

• Pesticides: Many carbamates are used as insecticides due to their ability to inhibit acetylcholinesterase, an enzyme essential for nerve function in insects.

• Pharmaceuticals: Some carbamates have been explored for their potential therapeutic effects, such as anticonvulsants or muscle relaxants.

Synthesis and Chemical Reactions

The synthesis of carbamates typically involves the reaction of an amine with a carbamoyl chloride or an isocyanate. The specific synthesis route for Benzyl [(1S)-1-(aminocarbonyl)-2,2-dimethylpropyl]carbamate would depend on the availability of starting materials and the desired stereochemistry.

Environmental and Safety Considerations

Carbamates can have varying levels of environmental impact and toxicity. Generally, they are considered less persistent in the environment compared to some other pesticides, but their effects on non-target organisms can still be significant. Safety data for specific carbamates, including Benzyl [(1S)-1-(aminocarbonyl)-2,2-dimethylpropyl]carbamate, would need to be evaluated on a case-by-case basis.